Cas no 2309751-00-4 (8-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-3-methylidene-8-azabicyclo3.2.1octane)

• Product Name: 8-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-3-methylidene-8-azabicyclo3.2.1octane
• CAS No: 2309751-00-4
• MF: C₁₉H₂₀FN₃O
• MW: 325.380007743835
• CID: 5339329
• Update Time: 2025-11-01

8-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-3-methylidene-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• (3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)methanone
• [5-(4-fluorophenyl)-2-methylpyrazol-3-yl]-(3-methylidene-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 8-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-3-methylidene-8-azabicyclo3.2.1octane

• Inchi： 1S/C19H20FN3O/c1-12-9-15-7-8-16(10-12)23(15)19(24)18-11-17(21-22(18)2)13-3-5-14(20)6-4-13/h3-6,11,15-16H,1,7-10H2,2H3
• InChI Key： RRGYUKUWCJCSTC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(N2C3CC(=C)CC2CC3)=O)N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 501
• XLogP3: 3.2
• Topological Polar Surface Area: 38.1

Additional information on 8-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-3-methylidene-8-azabicyclo3.2.1octane

8-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-3-methylidene-8-azabicyclo[3.2.1]octane: A Comprehensive Overview

CAS No 2309751-00-4 refers to the compound known as 8-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-3-methylidene-8-azabicyclo[3.2.1]octane, which is a complex organic molecule with a unique bicyclic structure and functional groups that make it highly versatile in various chemical and biological applications. This compound has garnered significant attention in recent years due to its potential in drug discovery, agrochemicals, and materials science.

The molecular structure of 8-3-(4-fluorophenyl)-1-methyl is characterized by a bicyclo[3.2.1]octane framework, which provides stability and rigidity to the molecule. The presence of a pyrazole ring further enhances its reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of such bicyclic systems in mimicking natural product frameworks, making them valuable targets for synthetic chemists.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including Suzuki coupling, Stille coupling, and ring-closing metathesis. These methods allow for precise control over the stereochemistry and regioselectivity of the molecule, ensuring high purity and consistency in the final product. The development of efficient synthetic routes has been a focal point of recent research, driven by the demand for scalable production methods in pharmaceutical and agrochemical industries.

8-Azabicyclo[3.2.1]octane derivatives have been extensively studied for their biological activities, particularly as inhibitors of various enzymes and receptors involved in disease pathways. For instance, recent studies have demonstrated that this compound exhibits potent inhibitory activity against kinases associated with cancer progression, making it a promising candidate for anti-cancer drug development.

In addition to its therapeutic potential, this compound has also found applications in agrochemicals as a fungicide or insecticide. Its ability to target specific biochemical pathways in pests while minimizing toxicity to non-target organisms makes it an attractive option for sustainable agriculture practices.

The physical and chemical properties of this compound have been thoroughly investigated, providing insights into its solubility, stability, and reactivity under different conditions. These studies are crucial for optimizing its formulation and delivery systems in pharmaceutical and agricultural applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling of this compound, revealing its interaction patterns with biological targets at the atomic level. Such insights are invaluable for guiding further optimization efforts aimed at enhancing its efficacy and reducing potential side effects.

In conclusion, CAS No 2309751-00 represents a cutting-edge molecule with diverse applications across multiple fields. Its unique structure, combined with advancements in synthetic methods and computational tools, positions it as a key player in future innovations within the chemical sciences.